![molecular formula C15H19N3O B7458988 2,4-dimethyl-N-(1,3,5-trimethylpyrazol-4-yl)benzamide](/img/structure/B7458988.png)
2,4-dimethyl-N-(1,3,5-trimethylpyrazol-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-dimethyl-N-(1,3,5-trimethylpyrazol-4-yl)benzamide, commonly known as DMTP, is a chemical compound that has been widely used in scientific research. DMTP belongs to the family of pyrazole derivatives and has been found to exhibit a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of DMTP is not fully understood. However, it is believed that DMTP binds to the sigma-1 receptor and the dopamine D2 receptor, which leads to changes in intracellular signaling pathways. This can result in a variety of physiological effects, including changes in neurotransmitter release, gene expression, and protein synthesis.
Biochemical and Physiological Effects:
DMTP has been found to exhibit a variety of biochemical and physiological effects. In animal studies, DMTP has been found to increase locomotor activity, reduce anxiety, and improve memory. DMTP has also been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using DMTP in lab experiments is its ability to bind to specific receptors in the body, which allows for the study of specific physiological processes. However, one limitation of using DMTP is its potential toxicity. DMTP has been found to be toxic at high doses, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for the study of DMTP. One area of research could focus on the development of new drugs that target the sigma-1 receptor and the dopamine D2 receptor. Another area of research could focus on the use of DMTP in the treatment of neurodegenerative diseases. Additionally, further research could be conducted to better understand the mechanism of action of DMTP and its potential side effects.
Synthesis Methods
DMTP can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,4-dimethylbenzoyl chloride with 1,3,5-trimethylpyrazole in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure DMTP.
Scientific Research Applications
DMTP has been widely used in scientific research due to its ability to bind to specific receptors in the body. DMTP has been found to bind to the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory, and mood regulation. DMTP has also been found to bind to the dopamine D2 receptor, which is involved in the regulation of movement and motivation.
properties
IUPAC Name |
2,4-dimethyl-N-(1,3,5-trimethylpyrazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-9-6-7-13(10(2)8-9)15(19)16-14-11(3)17-18(5)12(14)4/h6-8H,1-5H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OORMJFXRTPCAAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=C(N(N=C2C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.